Cas no 10589-41-0 ((3R,4R,5S)-3,4-Bis(trimethylsilyloxy)-5-[(1S,2R)-1,2,3-tris(trimethylsilyloxy)propyl]oxolan-2-one)

(3R,4R,5S)-3,4-Bis(trimethylsilyloxy)-5-[(1S,2R)-1,2,3-tris(trimethylsilyloxy)propyl]oxolan-2-one structure
10589-41-0 structure
Product Name:(3R,4R,5S)-3,4-Bis(trimethylsilyloxy)-5-[(1S,2R)-1,2,3-tris(trimethylsilyloxy)propyl]oxolan-2-one
CAS No:10589-41-0
MF:C22H52O7Si5
MW:569.071592330933
CID:2657190
Update Time:2023-08-06

(3R,4R,5S)-3,4-Bis(trimethylsilyloxy)-5-[(1S,2R)-1,2,3-tris(trimethylsilyloxy)propyl]oxolan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-O,3-O,5-O,6-O,7-O-Pentakis(trimethylsilyl)-D-glycero-D-gulo-heptonic acid 1,4-lactone
    • (3R,4R,5S)-3,4-Bis(trimethylsilyloxy)-5-[(1S,2R)-1,2,3-tris(trimethylsilyloxy)propyl]oxolan-2-one
    • Inchi: 1S/C22H52O7Si5/c1-30(2,3)24-16-17(26-31(4,5)6)18(27-32(7,8)9)19-20(28-33(10,11)12)21(22(23)25-19)29-34(13,14)15/h17-21H,16H2,1-15H3/t17-,18-,19+,20-,21-/m1/s1
    • InChI Key: PSGHGDZCHPRHRA-YMQHIKHWSA-N
    • SMILES: [Si](C)(C)(C)O[C@H]1[C@H](C(=O)O[C@H]1[C@@H]([C@@H](CO[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 13
  • Complexity: 672
  • Topological Polar Surface Area: 72.4

(3R,4R,5S)-3,4-Bis(trimethylsilyloxy)-5-[(1S,2R)-1,2,3-tris(trimethylsilyloxy)propyl]oxolan-2-one Related Literature

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